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Compound of Interest

Compound Name:
1-Methylpyrimidine-

2,4,6(1H,3H,5H)-trione

CAS No.: 2565-47-1

Cat. No.: B104903

Get Quote

Introduction

1-Methylbarbituric acid, also known as N-methylbarbituric acid, is a derivative of barbituric acid,

a class of compounds that have been historically significant in the medical field for their

sedative and hypnotic properties.[1] While the use of many barbiturates has declined due to

toxicity, 1-methylbarbituric acid and its derivatives remain valuable intermediates in organic

synthesis and are used in biochemical research.[1] This document outlines a detailed protocol

for the synthesis of 1-methylbarbituric acid via the condensation of N-methylurea and malonic

acid.

Principle of the Method

The synthesis is achieved through the condensation reaction of N-methylurea and malonic acid

in glacial acetic acid, with acetic anhydride serving as both a dehydrating agent and a reaction

medium. The mixture is heated to facilitate the reaction, leading to the formation of the

pyrimidine ring structure of 1-methylbarbituric acid. The product is then isolated by precipitation

and purified through recrystallization.
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Experimental Protocol
Materials and Equipment

Reagents:

N-Methylurea

Malonic acid

Glacial Acetic Acid

Acetic Anhydride

Ethanol

Equipment:

Three-neck round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer with heating mantle

Thermometer

Büchner funnel and flask

Beakers and graduated cylinders

Rotary evaporator

Procedure

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer, reflux

condenser, and a dropping funnel, add malonic acid (80 g, 0.79 mol) and N-methylurea (50

g, 0.68 mol) to 180 mL of glacial acetic acid.[2]
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Addition of Acetic Anhydride: While stirring the mixture, slowly add acetic anhydride (130 mL,

1.37 mol) dropwise from the dropping funnel.[2] During the addition, maintain the

temperature of the reaction mixture at 70°C.[2]

Reaction: After the complete addition of acetic anhydride, increase the temperature of the

reaction mixture to 90°C and continue stirring for 3 hours.[2]

Isolation of Product: After 3 hours, cool the reaction mixture to room temperature.[2] The

solvent is then removed by distillation under reduced pressure using a rotary evaporator.[2]

Precipitation: Treat the resulting residue with 350 mL of ethanol. This will cause the

precipitation of a pale yellow solid.[2]

Purification: Collect the solid by vacuum filtration using a Büchner funnel. Purify the crude

product by recrystallization from ethanol to obtain a crystalline solid of 1-methylbarbituric

acid.[2]

Drying: Dry the purified crystals in a vacuum oven.

Characterization

The final product can be characterized by its melting point and spectroscopic methods such as

NMR and IR spectroscopy to confirm its identity and purity.

Data Presentation
Parameter Value Reference

Molecular Formula C5H6N2O3 [1]

Molecular Weight 142.11 g/mol [3]

Yield 63.1 g (65.8%) [2]

Melting Point 131.2-133.1 °C [2]

Appearance Crystalline solid [1]
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Workflow for 1-Methylbarbituric Acid Synthesis

Reaction

Work-up & Purification

1. Add N-Methylurea, Malonic Acid,
and Acetic Acid to Flask

2. Slowly Add Acetic Anhydride at 70°C

Stirring

3. Heat at 90°C for 3 hours

4. Cool to Room Temperature

5. Remove Solvent via
Rotary Evaporation

6. Add Ethanol to
Precipitate Product

7. Collect Solid by
Vacuum Filtration

8. Recrystallize from Ethanol

9. Dry Final Product

Click to download full resolution via product page

Caption: Workflow for 1-Methylbarbituric Acid Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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